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Compound of Interest

Compound Name:
(1-Methyl-1H-pyrrol-2-yl)

(oxo)acetic acid

Cat. No.: B1321691 Get Quote

An In-depth Technical Guide on (1-Methyl-1H-pyrrol-
2-yl)(oxo)acetic acid
For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the chemical properties

and structure of (1-Methyl-1H-pyrrol-2-yl)(oxo)acetic acid. Due to the limited availability of

public data, this document focuses on summarizing the established structural and basic

chemical information. At present, detailed experimental protocols, extensive physicochemical

properties, and in-depth biological activity data are not widely reported in the scientific

literature. This guide serves as a foundational resource, consolidating the known attributes of

the compound and identifying areas where further research is required.

Chemical Structure and Identification
(1-Methyl-1H-pyrrol-2-yl)(oxo)acetic acid, a derivative of pyrrole, is characterized by a methyl

group at the first position of the pyrrole ring and an oxoacetic acid substituent at the second

position.

Below is a diagram illustrating the logical relationship of its structural components.
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Pyrrole Ring

(1-Methyl-1H-pyrrol-2-yl)(oxo)acetic acid

Methyl Group (-CH3)
at position 1

Oxoacetic Acid Group
(-C(=O)C(=O)OH)

at position 2

Click to download full resolution via product page

Caption: Logical structure of (1-Methyl-1H-pyrrol-2-yl)(oxo)acetic acid.

The structural details and identifiers of the compound are summarized in the table below.

Identifier Value Source

IUPAC Name
(1-Methyl-1H-pyrrol-2-yl)

(oxo)acetic acid
[1][2]

CAS Number 21898-43-1 [1][2]

Molecular Formula C₇H₇NO₃ [1][2]

Molecular Weight 153.14 g/mol [3]

Canonical SMILES CN1C=CC=C1C(=O)C(=O)O [4]

InChI Key
QFNZDWKDZWPYCB-

UHFFFAOYSA-N
[4]

Physicochemical Properties
Detailed experimental data on the physicochemical properties of (1-Methyl-1H-pyrrol-2-yl)
(oxo)acetic acid are not readily available in the public domain. The table below lists the

available information.
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Property Value Source

Melting Point Not available

Boiling Point Not available

Solubility Not available

pKa Not available

It is important to note that while data for structurally similar compounds, such as (1-Methyl-1H-

pyrrol-2-yl)acetic acid, may be found, these values are not directly applicable to the "oxo"

derivative and should be treated with caution.

Synthesis and Experimental Protocols
A definitive and detailed experimental protocol for the synthesis of (1-Methyl-1H-pyrrol-2-yl)
(oxo)acetic acid is not described in the currently available scientific literature. While general

methods for the acylation of N-methylpyrrole and subsequent oxidation or hydrolysis could

theoretically yield this compound, specific reaction conditions, purification methods, and yields

have not been published.

The diagram below outlines a general, hypothetical workflow for the synthesis of this

compound, based on common organic chemistry principles.
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Starting Materials

Reaction Steps

Final Product

N-Methylpyrrole

Friedel-Crafts Acylation

Oxalyl Chloride or
 a similar acylating agent

Hydrolysis

(1-Methyl-1H-pyrrol-2-yl)(oxo)acetic acid

Click to download full resolution via product page

Caption: A hypothetical synthesis workflow for (1-Methyl-1H-pyrrol-2-yl)(oxo)acetic acid.

Biological Activity and Signaling Pathways
There is currently no published research detailing the biological activity of (1-Methyl-1H-pyrrol-
2-yl)(oxo)acetic acid. Consequently, information regarding its mechanism of action, potential

therapeutic applications, or any involvement in cellular signaling pathways is unavailable.

Conclusion and Future Directions
(1-Methyl-1H-pyrrol-2-yl)(oxo)acetic acid is a chemical compound for which basic structural

information is available. However, a significant gap exists in the scientific literature concerning
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its physicochemical properties, a validated synthesis protocol, and its biological activity. This

lack of data presents an opportunity for further research to characterize this molecule fully.

Future studies should aim to:

Develop and publish a reliable and reproducible synthesis method.

Experimentally determine its key physicochemical properties such as melting point, boiling

point, solubility in various solvents, and its pKa value.

Conduct in vitro and in vivo studies to investigate its potential biological activities and

toxicological profile.

This foundational work is essential before its potential applications in drug development or

other scientific fields can be explored.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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